Cas no 111863-62-8 (Adenosine,N,N''-1,8-octanediylbis- (9CI))

• Product Name: Adenosine,N,N''-1,8-octanediylbis- (9CI)
• CAS No: 111863-62-8
• MF: C₂₈H₄₀N₁₀O₈
• MW: 644.679405212402
• CID: 145668
• PubChem ID: 183355
• Update Time: 2025-04-19

Adenosine,N,N''-1,8-octanediylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,N,N''-1,8-octanediylbis- (9CI)
• (2R,3R,4S,5R)-2-[6-[8-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]octylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 111863-62-8
• Adenosine, N,N''-1,8-octanediylbis-

• Inchi： 1S/C28H40N10O8/c39-9-15-19(41)21(43)27(45-15)37-13-35-17-23(31-11-33-25(17)37)29-7-5-3-1-2-4-6-8-30-24-18-26(34-12-32-24)38(14-36-18)28-22(44)20(42)16(10-40)46-28/h11-16,19-22,27-28,39-44H,1-10H2,(H,29,31,33)(H,30,32,34)/t15-,16-,19-,20-,21-,22-,27-,28-/m1/s1
• InChI Key： ABJIEHZAKIAYJF-DWVGVLABSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCCCNC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 644.3034
• Monoisotopic Mass: 644.30305827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 251Ų

Experimental Properties

• PSA: 251.1